2-Benzofurancarboxamide, N-(2-(diethylamino)ethyl)-

• CAS No.: 50341-79-2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H20N2O2/c1-3-17(4-2)10-9-16-15(18)14-11-12-7-5-6-8-13(12)19-14/h5-8,11H,3-4,9-10H2,1-2H3,(H,16,18)
• InChI Key: DGJBPRMNHNWEIP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC2=CC=CC=C2O1

Description

2-Benzofurancarboxamide, N-(2-(diethylamino)ethyl)- (CAS No. 50341-79-2) is a benzofuran-derived compound characterized by a carboxamide group substituted with a diethylaminoethyl side chain at the nitrogen position . Benzofuran carboxamides are of significant interest in medicinal chemistry due to their structural versatility, which allows for modifications that enhance pharmacological properties such as solubility, bioavailability, and target affinity. The diethylaminoethyl moiety in this compound likely contributes to its basicity and solubility profile, making it a candidate for further pharmacological exploration .

Biological Activity

2-Benzofurancarboxamide, N-(2-(diethylamino)ethyl)-, also known by its Chemical Identifier (CID) 39649, is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the available literature on its biological activity, including synthesis, mechanisms of action, and therapeutic potentials.

• Molecular Formula : C15H20N2O2
• Molecular Weight : 260.34 g/mol
• Structural Characteristics : The compound features a benzofuran ring system linked to a diethylaminoethyl side chain, which is crucial for its biological interactions .

Biological Activity Overview

The compound exhibits a range of biological activities that have been explored in various studies:

1. Antimicrobial Activity

Research has demonstrated that 2-benzofurancarboxamide derivatives possess significant antimicrobial properties. A study highlighted the synthesis of related compounds and their evaluation against several bacterial strains. The results indicated that these derivatives exhibited varying degrees of antibacterial activity, with some showing promising results against resistant strains .

2. Anticancer Properties

In vitro studies have suggested that benzofuran derivatives can inhibit protein-protein interactions associated with cancer progression. For example, compounds derived from benzofuran structures were shown to disrupt interactions between AF9/ENL and DOT1L proteins, which are implicated in mixed lineage leukemia (MLL) . The strongest inhibitors demonstrated IC50 values as low as 2.3 µM, indicating potent anticancer activity.

The mechanism by which these compounds exert their effects involves multiple pathways:

• Inhibition of Enzyme Activity : Some studies suggest that the benzofuran core can interact with key enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Molecular Docking Studies : Computational studies have indicated strong binding affinities between synthesized benzofuran derivatives and critical proteins associated with diseases such as cancer and viral infections .

Case Study 1: Antimicrobial Evaluation

A series of benzofuran derivatives were synthesized and tested for their antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The study found that certain modifications to the diethylaminoethyl side chain enhanced antibacterial potency.

Compound	Bacterial Strain	Zone of Inhibition (mm)
A	E. coli	15
B	S. aureus	18
C	P. aeruginosa	12

Case Study 2: Anticancer Activity

In a recent study focused on MLL-rearranged leukemia, several benzofuran derivatives were evaluated for their ability to inhibit protein interactions critical for cancer cell proliferation.

Compound	IC50 (µM)	Mechanism of Action
D	2.3	Disruption of AF9-DOT1L
E	5.0	Inhibition of DOT1L activity

Pharmacokinetics and ADMET Properties

The pharmacokinetic profile of 2-benzofurancarboxamide derivatives has been evaluated through ADMET analysis, indicating favorable absorption and distribution characteristics while also highlighting potential metabolic pathways that could be exploited for therapeutic purposes .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Name	Substituents (Benzofuran Core)	Amide Nitrogen Substituent	Molecular Weight (g/mol)
N-(2-(Diethylamino)ethyl)-2-benzofurancarboxamide	None (parent structure)	N-(2-(diethylamino)ethyl)	~290*
5-Bromo-2-benzofurancarboxamide	5-Bromo	2-Hydroxy-1,1-dimethylethyl	~310
4,6-Dibromo-5-hydroxy-N-methyl-N-(4-methylphenyl)-2-benzofurancarboxamide	4,6-Dibromo, 5-hydroxy	N-methyl-N-(4-methylphenyl)	439.1

*Estimated based on molecular formula (C₁₆H₂₁N₂O₂).

Pharmacological and Functional Implications

• Target Interactions: The basic diethylamino group may facilitate ionic interactions with biological targets, such as enzymes or receptors, a feature less prominent in halogenated or hydroxylated derivatives .
• Thermodynamic Stability : Crystallographic studies on related benzamides (e.g., methoxy-substituted derivatives) suggest that bulky substituents reduce crystal packing efficiency, which could influence formulation stability .

Table 2: Functional Advantages and Limitations

Compound	Advantages	Limitations
N-(2-(Diethylamino)ethyl)-2-benzofurancarboxamide	Enhanced solubility, potential for CNS penetration	Limited steric bulk may reduce target specificity
Halogenated Derivatives	Strong halogen bonding for target affinity	Lower solubility, higher molecular weight
Hydroxy-Methylphenyl Derivatives	Increased steric hindrance for stability	Reduced solubility, complex synthesis

Q & A

Basic Research Questions

Q. What established synthetic routes are available for synthesizing N-(2-(diethylamino)ethyl)-2-benzofurancarboxamide?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving benzofuran core functionalization. A patented approach () describes coupling 2-benzofurancarboxylic acid derivatives with diethylaminoethylamine under carbodiimide-mediated conditions (e.g., EDC/HOBt). Intermediate purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) is critical to isolate the target compound. Reaction yields depend on stoichiometric ratios and temperature control (0–25°C).

Q. Which spectroscopic techniques are essential for characterizing this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, DEPT-135) is mandatory for confirming the diethylaminoethyl substituent and benzofuran backbone . High-resolution mass spectrometry (HRMS) validates molecular weight, while IR spectroscopy identifies carboxamide C=O stretches (~1650 cm⁻¹) . Purity assessment via HPLC (C18 column, acetonitrile/water mobile phase) is recommended .

Q. What are the primary challenges in purifying N-(2-(diethylamino)ethyl)-2-benzofurancarboxamide?

• Methodological Answer : Challenges include separating polar byproducts (e.g., unreacted amines) and avoiding decomposition during solvent evaporation. Reverse-phase flash chromatography (water-methanol gradients) or recrystallization (ethanol/water mixtures) improves purity . Monitor pH during extraction (target pH 7–8) to prevent protonation of the diethylamino group, which affects solubility .

Advanced Research Questions

Q. How can reaction yields be optimized for introducing the diethylaminoethyl group?

• Methodological Answer : Optimize via in situ activation of the carboxylic acid using T3P (propylphosphonic anhydride) or DCC/DMAP, which reduces side reactions compared to traditional EDC . Solvent choice (e.g., dichloromethane vs. DMF) impacts reaction kinetics; microwave-assisted synthesis at 50–60°C may enhance efficiency . Kinetic studies (monitored by LC-MS) help identify rate-limiting steps, such as amine nucleophilicity .

Q. How can researchers resolve discrepancies in reported biological activity data for this compound?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., buffer pH affecting ionization) or impurity interference. Replicate assays under standardized conditions (e.g., PBS pH 7.4, 37°C) and validate via orthogonal methods (e.g., SPR for binding affinity vs. enzymatic assays) . Cross-reference spectral data (NMR, HRMS) with literature to confirm structural consistency .

Q. What computational strategies predict the compound’s interaction with biological targets?

• Methodological Answer : Molecular docking (AutoDock Vina, Schrödinger Suite) models interactions with enzymes like histone deacetylases (HDACs), leveraging the diethylaminoethyl group’s electrostatic potential . MD simulations (GROMACS) assess binding stability over time. Validate predictions with mutagenesis studies targeting predicted binding residues .

Data Contradiction Analysis

Q. How to address conflicting solubility profiles reported in different studies?

• Methodological Answer : Solubility variations may stem from polymorphic forms or counterion effects (e.g., hydrochloride salt vs. free base). Characterize crystalline forms via XRD and DSC . Compare logP values (experimental vs. computational, e.g., ACD/Labs) to identify discrepancies caused by protonation state .

Tables for Key Data

Property	Value/Technique	Reference
Molecular Weight	Calculated: 296.36 g/mol
Key NMR Shifts (¹H)	Diethylaminoethyl: δ 2.5–3.0 (q, 4H)
HPLC Retention Time	8.2 min (C18, 70% acetonitrile)
Predicted logP	2.8 (ACD/Labs)